Cas no 868552-08-3 ((3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one)

(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one is a bicyclic heterocyclic compound featuring a fused pyrrolidine-pyridinone structure. This scaffold is of significant interest in medicinal chemistry due to its rigid, three-dimensional conformation, which enhances binding selectivity in drug design. The saturated ring system contributes to improved metabolic stability and bioavailability compared to planar aromatic analogs. Its stereochemistry at the 3a and 7a positions allows for precise chiral interactions with biological targets, making it a valuable intermediate for developing enzyme inhibitors or receptor modulators. The compound’s versatility supports applications in synthesizing complex pharmacophores, particularly for central nervous system (CNS) and cardiovascular therapeutics.

(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one structure

868552-08-3 structure

Product Name:(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one

CAS No:868552-08-3

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD13178725

CID:1119744

PubChem ID:69198641

Update Time:2025-06-09

(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

- (3aS,7aS)-octahydro-3H-Pyrrolo[3,4-c]pyridin-3-one
- (3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one
- SCHEMBL4806245
- (3ar,7ar)-rel-octahydro-3h-pyrrolo[3,4-c]pyridin-3-one
- (3aS,7aS)-Octahydro-1H-pyrrolo[3,4-c]pyridin-3-one
- 868552-08-3
- CS-0057295
- P11594
- (3AS,7AS)-OCTAHYDROPYRROLO[3,4-C]PYRIDIN-3-ONE
- 3H-Pyrrolo[3,4-c]pyridin-3-one, octahydro-, (3aS,7aS)-
- MDL： MFCD13178725
- Inchi： 1S/C7H12N2O/c10-7-6-4-8-2-1-5(6)3-9-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6-/m1/s1
- InChI Key： SXNMNJGBKPGDPH-PHDIDXHHSA-N
- SMILES： O=C1[C@@H]2CNCC[C@@H]2CN1

Computed Properties

Exact Mass: 140.094963011g/mol
Monoisotopic Mass: 140.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 41.1Å²

(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	123939-1g	(3AS,7aS)-Octahydro-3H-pyrrolo[3,4-c]pyridin-3-one, 95+%	868552-08-3	95+%	1g	$6,056.00	2021-06-27
Chemenu	CM397800-250mg	(3aS,7aS)-Octahydro-3H-pyrrolo[3,4-c]pyridin-3-one	868552-08-3	95%+	250mg	$1165	2023-01-01
Alichem	A029200537-1g	(3aS,7aS)-Octahydro-3H-pyrrolo[3,4-c]pyridin-3-one	868552-08-3	95%	1g	$2750.00	2023-08-31
eNovation Chemicals LLC	Y1101696-100mg	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	100mg	$735	2024-07-21
eNovation Chemicals LLC	Y1101696-250MG	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	250mg	$1230	2024-07-21
eNovation Chemicals LLC	Y1101696-500MG	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	500mg	$2045	2024-07-21
eNovation Chemicals LLC	Y1101696-1G	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	1g	$3070	2024-07-21
eNovation Chemicals LLC	Y1101696-5G	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	5g	$8010	2023-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011594-100MG	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	100MG	￥ 4,085.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011594-250MG	(3aS,7aS)-1,2,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-3-one	868552-08-3	97%	250MG	￥ 6,534.00	2023-04-13